![molecular formula C17H26N2O3S B5835188 2,4,6,N-Tetramethyl-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide](/img/structure/B5835188.png)
2,4,6,N-Tetramethyl-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,4,6,N-Tetramethyl-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide, also known as TBOA, is a potent and selective inhibitor of excitatory amino acid transporters (EAATs). EAATs are responsible for the reuptake of glutamate, the primary excitatory neurotransmitter in the brain. TBOA has been extensively studied for its potential therapeutic applications in various neurological disorders, including epilepsy, stroke, and Parkinson's disease.
Mechanism of Action
2,4,6,N-Tetramethyl-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide works by inhibiting the reuptake of glutamate by EAATs, leading to an increase in extracellular glutamate levels. This increase in glutamate levels can have both beneficial and harmful effects, depending on the context. For example, in stroke, this compound can protect neurons by increasing glutamate levels, which can activate neuroprotective pathways. However, in epilepsy, this compound can exacerbate seizures by increasing glutamate levels, which can activate excitatory pathways.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. For example, this compound can increase extracellular glutamate levels, activate neuroprotective pathways, and induce seizures. This compound can also alter synaptic plasticity, which is the ability of synapses to change their strength in response to activity. Alterations in synaptic plasticity have been implicated in a number of neurological disorders, including epilepsy, depression, and addiction.
Advantages and Limitations for Lab Experiments
2,4,6,N-Tetramethyl-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide has several advantages and limitations for lab experiments. One advantage is that this compound is a potent and selective inhibitor of EAATs, making it a useful tool for studying the role of these transporters in various neurological disorders. However, this compound has limitations, including its potential to induce seizures and alter synaptic plasticity. Additionally, this compound can be difficult to work with due to its low solubility in water and its tendency to degrade over time.
Future Directions
There are several future directions for research on 2,4,6,N-Tetramethyl-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide. One direction is to develop new therapies for neurological disorders based on the inhibition of EAATs. Another direction is to investigate the potential of this compound as a tool for studying the role of glutamate transporters in various neurological disorders. Additionally, future research could focus on developing new derivatives of this compound with improved solubility and stability. Finally, future research could explore the potential of this compound as a tool for studying the role of glutamate transporters in non-neurological systems, such as the immune system.
Synthesis Methods
2,4,6,N-Tetramethyl-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide can be synthesized using a multi-step process starting from 2,4,6-trimethylbenzenesulfonyl chloride and 2-piperidone. The reaction involves the use of a base, such as potassium carbonate, and a solvent, such as dimethylformamide. The final product is purified using column chromatography and characterized using spectroscopic techniques.
Scientific Research Applications
2,4,6,N-Tetramethyl-N-(2-oxo-2-piperidin-1-yl-ethyl)-benzenesulfonamide has been used extensively in scientific research to study the role of EAATs in various neurological disorders. For example, this compound has been used to investigate the role of EAATs in epilepsy and to develop new treatments for this condition. This compound has also been used to study the effects of glutamate transporter dysfunction in stroke and to develop new therapies for this condition.
Properties
IUPAC Name |
N,2,4,6-tetramethyl-N-(2-oxo-2-piperidin-1-ylethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H26N2O3S/c1-13-10-14(2)17(15(3)11-13)23(21,22)18(4)12-16(20)19-8-6-5-7-9-19/h10-11H,5-9,12H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTRXABYZSJFERN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)S(=O)(=O)N(C)CC(=O)N2CCCCC2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.